Cas no 1806787-42-7 (4-Chloro-3-(difluoromethyl)-2-hydroxypyridine)

• Product Name: 4-Chloro-3-(difluoromethyl)-2-hydroxypyridine
• CAS No: 1806787-42-7
• MF: C₆H₄ClF₂NO
• MW: 179.551867485046
• CID: 4918940
• Update Time: 2025-10-28

4-Chloro-3-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(difluoromethyl)-2-hydroxypyridine

• Inchi： 1S/C6H4ClF2NO/c7-3-1-2-10-6(11)4(3)5(8)9/h1-2,5H,(H,10,11)
• InChI Key： VFEZBPGMRZBVCN-UHFFFAOYSA-N
• SMILES： ClC1C=CNC(C=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 247
• XLogP3: 1.2
• Topological Polar Surface Area: 29.1

Additional information on 4-Chloro-3-(difluoromethyl)-2-hydroxypyridine

4-Chloro-3-(difluoromethyl)-2-hydroxypyridine: A Comprehensive Overview

The compound 4-Chloro-3-(difluoromethyl)-2-hydroxypyridine, identified by the CAS number 1806787-42-7, is a fascinating molecule with a unique structure and a range of potential applications. This compound belongs to the class of pyridine derivatives, which are widely studied in organic chemistry due to their versatility and reactivity. The presence of chlorine, difluoromethyl, and hydroxyl groups in its structure introduces interesting electronic and steric effects, making it a valuable compound for various chemical and biological studies.

4-Chloro-3-(difluoromethyl)-2-hydroxypyridine is characterized by its pyridine ring, which serves as the central framework. The substitution pattern of this molecule is critical to its properties. The chlorine atom at position 4 imparts electron-withdrawing effects, while the difluoromethyl group at position 3 introduces both electron-withdrawing and steric hindrance. The hydroxyl group at position 2 adds hydrogen bonding capability, enhancing the compound's solubility in polar solvents. These features collectively make 4-Chloro-3-(difluoromethyl)-2-hydroxypyridine a promising candidate for applications in medicinal chemistry, agrochemicals, and materials science.

Recent studies have highlighted the potential of 4-Chloro-3-(difluoromethyl)-2-hydroxypyridine as a building block in the synthesis of bioactive molecules. For instance, researchers have explored its use in the development of novel antifungal agents. The compound's ability to inhibit fungal growth has been attributed to its interaction with key enzymes involved in fungal metabolism. This discovery underscores the importance of pyridine derivatives in drug discovery and opens new avenues for combating fungal infections.

In addition to its biological applications, 4-Chloro-3-(difluoromethyl)-2-hydroxypyridine has shown promise in catalytic processes. Its unique electronic properties make it a potential candidate for use as a ligand in transition metal-catalyzed reactions. Recent research has demonstrated its effectiveness in facilitating C-H activation reactions, which are crucial in organic synthesis. This highlights the compound's role in advancing green chemistry and sustainable chemical processes.

The synthesis of 4-Chloro-3-(difluoromethyl)-2-hydroxypyridine involves a multi-step process that typically begins with the preparation of intermediates such as chloropyridines or fluorinated pyridines. Modern synthetic strategies often employ microwave-assisted synthesis or continuous flow techniques to enhance reaction efficiency and minimize environmental impact. These advancements have made the production of pyridine derivatives more accessible and cost-effective.

From an environmental perspective, understanding the fate and behavior of 4-Chloro-3-(difluoromethyl)-2-hydroxypyridine in natural systems is essential for assessing its safety and sustainability. Studies have shown that the compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation. This information is critical for regulatory agencies and industries aiming to comply with environmental standards.

In conclusion, 4-Chloro-3-(difluoromethyl)-2-hydroxypyridine (CAS No. 1806787-42-7) is a versatile compound with diverse applications across multiple disciplines. Its unique structural features, combined with recent advances in synthetic and catalytic methods, position it as a valuable tool for researchers and industries alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to fields ranging from pharmaceuticals to sustainable chemistry.